Cas no 1207007-53-1 (N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide)

• Product Name: N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide
• CAS No: 1207007-53-1
• MF: C₁₆H₁₂N₄OS
• MW: 308.357681274414
• CID: 6567180
• Update Time: 2025-10-28

N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide
• N-(2,1,3-benzothiadiazol-4-yl)-2-indol-1-ylacetamide

• Inchi： 1S/C16H12N4OS/c21-15(10-20-9-8-11-4-1-2-7-14(11)20)17-12-5-3-6-13-16(12)19-22-18-13/h1-9H,10H2,(H,17,21)
• InChI Key： CMXRSWLAJKYJRR-UHFFFAOYSA-N
• SMILES： C(NC1C2C(C=CC=1)=NSN=2)(=O)CN1C2=C(C=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide

N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide (CAS No. 1207007-53-1): A Comprehensive Overview

N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide (CAS No. 1207007-53-1) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, characterized by its unique structural features, has garnered attention for its applications in materials science, pharmaceutical research, and biochemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide is composed of a benzothiadiazole moiety and an indole group linked by an acetamide bridge. The benzothiadiazole unit is known for its strong electron-withdrawing properties and excellent photophysical characteristics, making it a valuable component in the design of functional materials and optoelectronic devices. The indole group, on the other hand, is a common motif in natural products and pharmaceuticals due to its diverse biological activities.

Recent studies have highlighted the synthetic routes for N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide. One notable method involves the reaction of 4-amino-benzothiadiazole with 2-(1H-indol-1-yl)acetyl chloride in the presence of a base such as triethylamine. This approach offers high yields and good purity, making it suitable for large-scale production. Another synthetic strategy involves the coupling of 4-chlorobenzothiadiazole with 2-(1H-indol-1-yl)acetic acid using a coupling reagent like 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU) in the presence of diisopropylethylamine (DIPEA).

In terms of biological activities, N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide has shown promising results in various assays. Research has demonstrated its potential as an antioxidant agent due to its ability to scavenge free radicals and protect cells from oxidative stress. Additionally, studies have explored its anti-inflammatory properties, revealing that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound could be a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases.

Furthermore, N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide has been investigated for its antiproliferative effects on cancer cells. In vitro studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of the Akt/mTOR pathway and downregulate the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL. These findings highlight its potential as a lead compound for cancer therapy.

The photophysical properties of N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide have also been extensively studied. Its strong absorption in the visible region and high fluorescence quantum yield make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic applications. Recent research has focused on optimizing the molecular design to enhance these properties further. For example, modifications to the indole group or the introduction of additional functional groups have been shown to improve photostability and color purity.

In addition to its potential applications in materials science and pharmaceuticals, N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-yl)acetamide has also been explored for its sensor applications. Its unique electronic structure allows it to undergo significant changes in optical properties upon interaction with specific analytes. This property has been utilized to develop highly sensitive and selective sensors for detecting various analytes such as metal ions and small organic molecules.

Recent advancements in computational chemistry have provided valuable insights into the theoretical aspects of N-(2,1,3-benzothiadiazol-4-yl)-2-(1H-indol-1-y l)acetamide. Density functional theory (DFT) calculations have been used to investigate its electronic structure and predict its reactivity towards different substrates. These computational studies have helped guide experimental efforts by identifying key structural features that influence the compound's properties and reactivity.

In conclusion, N-(2,1,3-benzothiadiazol-4-y l)-2-(1H-indol - yl)acetamide (CAS No. 1 207007 -53 - 8 ) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique molecular structure endows it with valuable properties such as antioxidant activity, anti-inflammatory effects, antiproliferative potential, photophysical characteristics suitable for optoelectronic devices, and sensor capabilities. Ongoing research continues to uncover new aspects of this compound's behavior and expand its utility in various fields.